2-Butoxyethanol

• CAS No.: 111-76-2
• Product Name: 2-Butoxyethanol
• Molecular Formula: C6H14O2; CH3(CH2)2CH2OCH2CH2OH; C6H14O2
• Molecular Weight: 118.17 g/mol
• IUPAC Name: 2-butoxyethanol
• Standard InChI: InChI=1S/C6H14O2/c1-2-3-5-8-6-4-7/h7H,2-6H2,1H3
• Standard InChIKey: POAOYUHQDCAZBD-UHFFFAOYSA-N
• SMILES: CCCCOCCO
• Canonical SMILES: CCCCOCCO
• Boiling Point: 340 °F at 743 mm Hg (NTP, 1992); 168.4 °C; 171 °C; 339°F
• Colorform: Colorless liquid
• Density: 0.902 at 68 °F (USCG, 1999); 0.9015 at 20 °C; Relative density (water = 1): 0.90; 0.90
• Flash Point: 141 °F (NTP, 1992); 143 °F (62 °C) (Closed Cup); 60 °C c.c.; 143°F
• Melting Point: -94 °F (NTP, 1992); -74.8 °C; -74.8°C; -75 °C; -107°F
• Physical Description: Ethylene glycol monobutyl ether appears as a colorless liquid with a mild, pleasant odor. Less dense than water. Flash point 160°F. Irritates skin and eyes and may be toxic by ingestion. Used as a solvent and to make paints and varnish.; Liquid; WetSolid; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid with a mild, ether-like odor.
• Description: 2-Butoxyethanol is a clear colorless liquid that smells like ether. It has many names including ethylene glycol monobutyl ether, ethylene glycol butyl ether, ethylene glycol n-butyl ether, Butyl Cellusolve, butyl glycol, and butyl Oxitol. It is used as a solvent in spray lacquers, enamels, varnishes, and latex paints and as an ingredient in paint thinners and strippers, varnish removers, and herbicides. It is also used in liquid soaps, cosmetics, industrial and household cleaners, and dry-cleaning compounds. 2-Butoxyethanol acetate is a colorless liquid with a fruity odor. It is also known as ethylene glycol monobutyl ether acetate, butoxyethyl acetate, butyl glycol acetate, ethylene glycol butyl ether acetate, and acetic acid 2-butoxyethyl ester. It is used as a solvent for lacquers, varnishes, enamels, and epoxy resins. It is also used in some ink and spot remover compounds.; 2-Butoxyethanol, also known as butylcellosolve or butyl glycol, belongs to the class of organic compounds known as dialkyl ethers. These are organic compounds containing the dialkyl ether functional group, with the formula ROR', where R and R' are alkyl groups. 2-Butoxyethanol exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). 2-Butoxyethanol has been primarily detected in feces. Within the cell, 2-butoxyethanol is primarily located in the cytoplasm. 2-Butoxyethanol can be converted into bis(2-butoxyethyl)phthalate.; 2-butoxyethanol is a primary alcohol that is ethanol in which one of the methyl hydrogens is replaced by a butoxy group. A high-boiling (171℃) colourless liquid, it is used as a solvent for paints and inks, as well as in some dry cleaning solutions. It has a role as a protic solvent. It is a primary alcohol and an ether.
• Related CAS: 52663-57-7 (hydrochloride salt)
• Solubility: greater than or equal to 100 mg/mL at 72° F (NTP, 1992); 8.46 M; Miscible with water; Soluble in ethyl alcohol, ethyl ether; slightly soluble in carbon tetrachloride; Soluble in mineral oil, most organic solvents.; Mixes in all proportions with acetone, benzene, carbon tetrachloride, ethyl ether, n-heptane and water; miscible in all proportions with many ketones, ethers, alcohols, aromatic paraffin and halogenated hydrocarbons.; 1000 mg/mL at 20 °C; Solubility in water: miscible; Miscible
• Synonyms: 2-Butoxy-1-ethanol; 2-Butoxyethanol; 2-n-Butoxyethanol; 3-Oxa-1-heptanol; BCS; Bikanol B 1; Buchiseru; Butyl Cellosolve; Butyl Cellu-Sol; Butyl Glysolv; Butyl Oxitol; Butyl Glycol; Butyl Icinol; Butyl Monoether Glycol; C4E1; Chimec NR; DB Solvent; Da
• Vapor Density: 4.07 (NTP, 1992) (Relative to Air); 4.1 (Air = 1); Relative vapor density (air = 1): 4.1; 4.07
• Vapor Pressure: 0.76 mm Hg at 68 °F ; 0.88 mm Hg at 77° F; 300 mm Hg at 284° F (NTP, 1992); 0.88 mmHg; 0.88 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 0.10; 0.8 mmHg
• PubChem Compound: 8133
• Last Modified: Nov 11 2021